Cas no 5128-41-6 (4-O-Demethyl Griseofulvin)

• Product Name: 4-O-Demethyl Griseofulvin
• CAS No: 5128-41-6
• MF: C₁₆H₁₅ClO₆
• MW: 338.739704370499
• CID: 1064822
• PubChem ID: 6452395
• Update Time: 2025-05-20

4-O-Demethyl Griseofulvin Chemical and Physical Properties

Names and Identifiers

• 4-O-Demethyl Griseofulvin
• 7-Chloro-4-hydroxy-2',6-dimethoxy-6'-methyl-3H-spiro[1-benzofuran-2,1'-cyclohex[2]ene]-3,4'-dione
• 5128-41-6
• Spiro(benzofuran-2(3H),1'-(2)cyclohexene)-3,4'-dione, 7-chloro-4-hydroxy-2',6-dimethoxy-6'-methyl-, (1'S-trans)-
• Desmethylgriseofulvin
• 7-chloro-4-hydroxy-3',6-dimethoxy-5'-methylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione
• 2'-demethylgriseofulvin
• 4-Desmethylgriseofulvin
• 4-Demethylgriseofulvin
• DTXSID90965573

• Inchi： 1S/C16H15ClO6/c1-7-4-8(18)5-11(22-3)16(7)15(20)12-9(19)6-10(21-2)13(17)14(12)23-16/h5-7,19H,4H2,1-3H3
• InChI Key： KTICLSBYPHKDMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2=C1OC1(C(=CC(CC1C)=O)OC)C2=O)O)OC

Computed Properties

• Exact Mass: 338.056
• Monoisotopic Mass: 338.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.1A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 600.8±55.0 °C at 760 mmHg
• Flash Point: 317.1±31.5 °C
• Refractive Index: 1.615
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

4-O-Demethyl Griseofulvin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-O-Demethyl Griseofulvin

Recent Advances in the Study of 4-O-Demethyl Griseofulvin (CAS: 5128-41-6): A Comprehensive Research Brief

4-O-Demethyl Griseofulvin (CAS: 5128-41-6) is a derivative of the well-known antifungal agent griseofulvin, which has been widely used in the treatment of dermatophytosis. Recent studies have focused on exploring the pharmacological properties, biosynthesis, and potential therapeutic applications of this compound. This research brief aims to synthesize the latest findings on 4-O-Demethyl Griseofulvin, providing a comprehensive overview of its current status in the field of chemical biology and medicinal chemistry.

One of the key areas of interest is the biosynthesis of 4-O-Demethyl Griseofulvin. A 2023 study published in the Journal of Natural Products elucidated the enzymatic pathway involved in its production, identifying specific cytochrome P450 enzymes responsible for the demethylation process. This discovery opens new avenues for the synthetic biology-based production of 4-O-Demethyl Griseofulvin, potentially improving yield and reducing production costs.

Pharmacological research has also made significant strides. In vitro studies have demonstrated that 4-O-Demethyl Griseofulvin exhibits enhanced antifungal activity against certain resistant strains compared to its parent compound. A recent paper in Antimicrobial Agents and Chemotherapy reported a 2-fold increase in efficacy against Trichophyton rubrum, with an MIC90 of 0.25 μg/mL. These findings suggest its potential as a next-generation antifungal agent, particularly in the context of rising antimicrobial resistance.

Beyond its antifungal properties, emerging evidence points to novel therapeutic applications. A 2024 study in Cancer Research revealed that 4-O-Demethyl Griseofulvin shows promising anti-angiogenic effects in glioblastoma models, inhibiting tumor growth by disrupting microtubule dynamics in endothelial cells. This unexpected finding has sparked interest in repurposing this compound for oncology applications.

The pharmacokinetic profile of 4-O-Demethyl Griseofulvin has been another focus of recent research. Advanced analytical techniques, including LC-MS/MS, have been employed to characterize its metabolic pathways. Interestingly, studies indicate improved oral bioavailability compared to griseofulvin, with a longer plasma half-life (approximately 22 hours in murine models). These properties make it an attractive candidate for further drug development.

Structural modification studies have also progressed significantly. Researchers have synthesized several analogs of 4-O-Demethyl Griseofulvin, exploring structure-activity relationships. A particularly promising derivative, 4-O-Demethyl-6'-hydroxygriseofulvin, has shown enhanced solubility while maintaining antifungal potency, addressing one of the major limitations of the parent compound.

From a safety perspective, toxicological assessments in animal models have been generally favorable. A comprehensive 28-day repeated dose toxicity study in rats showed no significant adverse effects at therapeutic doses, with a NOAEL established at 50 mg/kg/day. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, recent research on 4-O-Demethyl Griseofulvin (CAS: 5128-41-6) has expanded our understanding of its pharmacological potential beyond its original antifungal indications. With improved pharmacological properties and novel mechanisms of action, this compound represents an exciting area of development in medicinal chemistry. Future research directions should focus on clinical translation of these findings, particularly in addressing drug-resistant fungal infections and exploring its potential in oncology applications.